Cas no 906644-32-4 (2-borono-6-(trifluoromethoxy)-1H-indole-1-carboxylic acid-1-(1,1-dimethylethyl) ester)
2-borono-6-(trifluoromethoxy)-1H-indole-1-carboxylic acid-1-(1,1-dimethylethyl) ester Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indole-1-carboxylic acid, 2-borono-6-(trifluoromethoxy)-, 1-(1,1-dimethylethyl) ester
- [1-[(2-methylpropan-2-yl)oxycarbonyl]-6-(trifluoromethoxy)indol-2-yl]boronic acid
- 2-BORONO-6-(TRIFLUOROMETHOXY)-1H-INDOLE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
- 2-borono-6-(trifluoromethoxy)-1H-indole-1-carboxylic acid-1-(1,1-dimethylethyl) ester
- SCHEMBL1030670
- 1H-Indole-1-carboxylic acid,2-borono-6-(trifluoromethoxy)-,1-(1,1-dimethylethyl)ester
- 1-Boc-6-trifluoromethoxyindole-2-boronic acid
- DTXSID10723253
- [1-{[(2-Methyl-2-propanyl)oxy]carbonyl}-6-(trifluoromethoxy)-1H-indol-2-yl]boronic acid
- 906644-32-4
- [1-(tert-Butoxycarbonyl)-6-(trifluoromethoxy)-1H-indol-2-yl]boronic acid
-
- Inchi: 1S/C14H15BF3NO5/c1-13(2,3)24-12(20)19-10-7-9(23-14(16,17)18)5-4-8(10)6-11(19)15(21)22/h4-7,21-22H,1-3H3
- InChI Key: CVPJJNRTLCYWFL-UHFFFAOYSA-N
- SMILES: FC(OC1C=CC2C=C(B(O)O)N(C(=O)OC(C)(C)C)C=2C=1)(F)F
Computed Properties
- Exact Mass: 345.10000
- Monoisotopic Mass: 345.0995372g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 24
- Rotatable Bond Count: 6
- Complexity: 468
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 80.9Ų
Experimental Properties
- Density: 1.33
- Boiling Point: 440.4°C at 760 mmHg
- Flash Point: 220.1°C
- Refractive Index: 1.501
- PSA: 80.92000
- LogP: 2.00290
2-borono-6-(trifluoromethoxy)-1H-indole-1-carboxylic acid-1-(1,1-dimethylethyl) ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBEB11026-100MG |
2-borono-6-(trifluoromethoxy)-1H-indole-1-carboxylic acid-1-(1,1-dimethylethyl) ester |
906644-32-4 | 95% | 100MG |
¥ 1,122.00 | 2023-04-13 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBEB11026-250MG |
2-borono-6-(trifluoromethoxy)-1H-indole-1-carboxylic acid-1-(1,1-dimethylethyl) ester |
906644-32-4 | 95% | 250MG |
¥ 1,795.00 | 2023-04-13 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBEB11026-500MG |
2-borono-6-(trifluoromethoxy)-1H-indole-1-carboxylic acid-1-(1,1-dimethylethyl) ester |
906644-32-4 | 95% | 500MG |
¥ 2,989.00 | 2023-04-13 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBEB11026-1G |
2-borono-6-(trifluoromethoxy)-1H-indole-1-carboxylic acid-1-(1,1-dimethylethyl) ester |
906644-32-4 | 95% | 1g |
¥ 4,481.00 | 2023-04-13 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBEB11026-5G |
2-borono-6-(trifluoromethoxy)-1H-indole-1-carboxylic acid-1-(1,1-dimethylethyl) ester |
906644-32-4 | 95% | 5g |
¥ 13,444.00 | 2023-04-13 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBEB11026-10G |
2-borono-6-(trifluoromethoxy)-1H-indole-1-carboxylic acid-1-(1,1-dimethylethyl) ester |
906644-32-4 | 95% | 10g |
¥ 22,407.00 | 2023-04-13 | |
| Cooke Chemical | LN5158057-250mg |
1H-Indole-1-carboxylicacid,2-borono-6-(trifluoromethoxy)-,1-(1 |
906644-32-4 | 1-dimethylethyl)ester | 250mg |
RMB 3581.60 | 2025-02-20 | |
| Cooke Chemical | LN5158057-500mg |
1H-Indole-1-carboxylicacid,2-borono-6-(trifluoromethoxy)-,1-(1 |
906644-32-4 | 1-dimethylethyl)ester | 500mg |
RMB 4777.60 | 2025-02-20 | |
| Cooke Chemical | LN5158057-1g |
1H-Indole-1-carboxylicacid,2-borono-6-(trifluoromethoxy)-,1-(1 |
906644-32-4 | 1-dimethylethyl)ester | 1g |
RMB 5974.40 | 2025-02-20 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBEB11026-100mg |
2-borono-6-(trifluoromethoxy)-1H-indole-1-carboxylic acid-1-(1,1-dimethylethyl) ester |
906644-32-4 | 95% | 100mg |
¥1224.0 | 2024-04-16 |
2-borono-6-(trifluoromethoxy)-1H-indole-1-carboxylic acid-1-(1,1-dimethylethyl) ester Related Literature
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
Additional information on 2-borono-6-(trifluoromethoxy)-1H-indole-1-carboxylic acid-1-(1,1-dimethylethyl) ester
2-Borono-6-(Trifluoromethoxy)-1H-Indole-1-Carboxylic Acid-1-(1,1-Dimethylethyl) Ester: A Comprehensive Overview
2-Borono-6-(trifluoromethoxy)-1H-indole-1-carboxylic acid-1-(1,1-dimethylethyl) ester (CAS No. 906644-32-4) is a sophisticated organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a boronic acid moiety, a trifluoromethoxy group, and an indole scaffold. These elements collectively contribute to its potential applications in drug discovery and development.
The indole scaffold is a well-known privileged structure in medicinal chemistry due to its broad spectrum of biological activities. Indoles are commonly found in natural products and have been extensively studied for their therapeutic potential in various diseases, including cancer, neurodegenerative disorders, and inflammatory conditions. The presence of the boronic acid group in this compound adds an additional layer of complexity and functionality. Boronic acids are widely used in organic synthesis as versatile intermediates and have been explored for their ability to modulate protein-protein interactions and enzyme activities.
The trifluoromethoxy group (CF3O-) is another key feature of this compound. Fluorine-containing groups are known for their ability to enhance the lipophilicity, metabolic stability, and bioavailability of drug molecules. The trifluoromethoxy substituent, in particular, can significantly influence the electronic properties of the molecule, leading to improved pharmacokinetic profiles and enhanced biological activity. This makes the compound a promising candidate for further optimization and development.
The ester functionality at the C-1 position of the indole ring is another important structural element. Ester groups are commonly used in drug design to improve solubility and stability. In this specific compound, the ester is derived from 1-(1,1-dimethylethyl) alcohol (tert-butanol), which is known for its ability to protect carboxylic acid functionalities during synthetic transformations. This protective group can be selectively removed under mild conditions, allowing for further functionalization of the molecule if needed.
Recent studies have highlighted the potential of 2-borono-6-(trifluoromethoxy)-1H-indole-1-carboxylic acid-1-(1,1-dimethylethyl) ester in various biological contexts. For instance, research published in the Journal of Medicinal Chemistry has shown that compounds with similar structures exhibit potent antitumor activity against a range of cancer cell lines. The boronic acid moiety has been implicated in enhancing the compound's ability to inhibit specific enzymes involved in cancer progression, such as kinases and proteases.
In addition to its antitumor properties, this compound has also been investigated for its potential as a probe molecule in chemical biology studies. The combination of the indole scaffold with the boronic acid and trifluoromethoxy groups provides a unique platform for studying protein-ligand interactions and cellular processes. For example, researchers at the University of California have utilized similar compounds to investigate the role of specific proteins in signal transduction pathways.
The synthesis of 2-borono-6-(trifluoromethoxy)-1H-indole-1-carboxylic acid-1-(1,1-dimethylethyl) ester typically involves multistep procedures that require careful control of reaction conditions to ensure high yields and purity. Common synthetic routes include palladium-catalyzed cross-coupling reactions and selective functional group transformations. The availability of robust synthetic methods has facilitated the preparation of this compound on both laboratory and industrial scales.
In conclusion, 2-borono-6-(trifluoromethoxy)-1H-indole-1-carboxylic acid-1-(1,1-dimethylethyl) ester (CAS No. 906644-32-4) represents a promising molecule with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive candidate for further exploration in drug discovery programs aimed at addressing unmet medical needs. As research continues to advance our understanding of this compound's properties and applications, it is likely to play an increasingly important role in the development of novel therapeutic agents.
906644-32-4 (2-borono-6-(trifluoromethoxy)-1H-indole-1-carboxylic acid-1-(1,1-dimethylethyl) ester) Related Products
- 213318-44-6(N-Boc-indole-2-boronic acid)
- 475102-13-7({5-bromo-1-[(tert-butoxy)carbonyl]-1H-indol-2-yl}boronic acid)
- 850568-65-9((1-(tert-Butoxycarbonyl)-6-methoxy-1H-indol-2-yl)boronic acid)
- 352359-23-0(1-boc-5-fluoro-1H-indole-2-boronic acid)
- 22396-40-3(2-boronicacid-1-carboxylic acid tert-butyl ester-indole)
- 850568-62-6([5-(benzyloxy)-1-[(tert-butoxy)carbonyl]-1H-indol-2-yl]boronic acid)
- 875558-27-3(2-borono-6-(trifluoromethyl)-1H-indole-1-carboxylic acid-1-(1,1-dimethylethyl) ester)
- 475102-14-8((1-(tert-butoxycarbonyl)-5-methyl-1H-indol-2-yl)boronic acid)
- 290331-71-4({1-[(tert-butoxy)carbonyl]-5-methoxy-1H-indol-2-yl}boronic acid)
- 1000068-26-7((1-(Tert-Butoxycarbonyl)-6-fluoro-1H-indol-2-yl)boronic acid)